Cas no 86273-65-6 (THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER)

• Product Name: THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER
• CAS No: 86273-65-6
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• CID: 3539245
• PubChem ID: 74655414
• Update Time: 2025-10-22

THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER
• (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl thiocyanate
• CS-0364822
• {[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]sulfanyl}carbonitrile
• AKOS025121997
• starbld0032762
• 86273-65-6
• CHEMBL3957532
• (1,3-dioxoisoindol-2-yl)methyl thiocyanate
• STL387859
• VS-11665
• 2-(Thiocyanatomethyl)isoindoline-1,3-dione
• BBL032934

• Inchi： 1S/C10H6N2O2S/c11-5-15-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,6H2
• InChI Key： HCRWAIBLCIIQPP-UHFFFAOYSA-N
• SMILES： S(CN1C(=O)C2=C(C1=O)C=CC=C2)C#N

Computed Properties

• Exact Mass: 218.01499861Da
• Monoisotopic Mass: 218.01499861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.5Ų

Additional information on THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER

THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER: A Comprehensive Overview

The compound with CAS No. 86273-65-6, commonly referred to as THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in advanced materials and pharmaceuticals. Recent studies have shed light on its synthesis, characterization, and functional properties, making it a subject of interest for researchers worldwide.

THIOCYANIC ACID is a well-known compound with versatile applications in various industries. However, the addition of the (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL group introduces novel characteristics to this molecule. This derivative exhibits enhanced stability and reactivity due to the isoindole ring system, which plays a crucial role in determining its chemical behavior. The isoindole moiety is particularly interesting as it contributes to the molecule's aromaticity and conjugation properties.

Recent research has focused on the synthesis of this compound using innovative methodologies. Traditional approaches often involve multi-step reactions with various coupling agents and catalysts. However, advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis routes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER.

The structural integrity of this compound is further enhanced by its ester functionality. The methyl ester group not only stabilizes the molecule but also facilitates its solubility in organic solvents. This property makes it highly suitable for applications in polymer chemistry and drug delivery systems. Recent studies have demonstrated its potential as a building block for constructing advanced polymers with tailored mechanical and thermal properties.

In terms of applications, THIOCYANIC ACID derivatives are widely used in the pharmaceutical industry as intermediates for drug synthesis. The isoindole-containing derivative has shown promise in anti-inflammatory and anticancer drug development due to its ability to inhibit specific enzymes associated with these conditions. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

From a toxicological perspective, understanding the safety profile of THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER is crucial for its industrial applications. Recent toxicity studies indicate that while the compound exhibits moderate cytotoxicity under certain conditions, its toxicity can be mitigated through proper formulation and controlled exposure levels.

Looking ahead, the development of novel synthetic pathways and functionalization strategies for this compound will undoubtedly expand its range of applications. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities in areas such as biodegradable polymers and advanced drug delivery systems.

In conclusion, THIOCYANIC ACID, (1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)METHYL ESTER stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features and functional properties make it a valuable asset in modern chemical research. As advancements continue to unfold, this compound will likely play an increasingly important role in shaping future innovations in materials science and pharmaceuticals.